Cas no 2408959-03-3 (2,2-Difluoro-6-azaspiro[3.4]octane hydrochloride)

• Product Name: 2,2-Difluoro-6-azaspiro[3.4]octane hydrochloride
• CAS No: 2408959-03-3
• MF: C₇H₁₂ClF₂N
• MW: 183.62668800354
• MDL: MFCD32268886
• CID: 4787179
• PubChem ID: 146082221
• Update Time: 2025-10-29

2,2-Difluoro-6-azaspiro[3.4]octane hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2,2-Difluoro-6-azaspiro[3.4]octane hydrochloride
• Z4191126625
• 2408959-03-3
• EN300-7539366
• SY324131
• CS-0135468
• starbld0027562
• AT11703
• 2,2-Difluoro-6-azaspiro[3.4]octane HCl
• MFCD32268886
• 2,2-difluoro-6-azaspiro[3.4]octane;hydrochloride
• BS-43346

• MDL： MFCD32268886
• Inchi： 1S/C7H11F2N.ClH/c8-7(9)3-6(4-7)1-2-10-5-6;/h10H,1-5H2;1H
• InChI Key： VAUQHXIBZXNWBT-UHFFFAOYSA-N
• SMILES： Cl.FC1(CC2(CNCC2)C1)F

Computed Properties

• Exact Mass: 183.0626334g/mol
• Monoisotopic Mass: 183.0626334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 148
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12

Additional information on 2,2-Difluoro-6-azaspiro[3.4]octane hydrochloride

2,2-Difluoro-6-azaspiro[3.4]octane hydrochloride: A Versatile Building Block in Modern Drug Discovery and Chemical Synthesis

2,2-Difluoro-6-azaspiro[3.4]octane hydrochloride (CAS No. 2408959-03-3) is a highly specialized and valuable chemical compound that has garnered significant attention in the fields of medicinal chemistry, pharmaceutical research, and synthetic organic chemistry. As a spirocyclic compound, it features a unique structural motif where two rings share a single carbon atom, contributing to its three-dimensional complexity and potential for diverse biological interactions. The incorporation of difluoro groups enhances its electronic properties, making it an attractive scaffold for designing novel molecules with improved metabolic stability and binding affinity. This compound, often sought under search terms like "spirocyclic building blocks in drug design" or "fluorinated heterocycles synthesis", aligns with current trends in drug discovery, where researchers focus on fragment-based drug discovery (FBDD) and AI-driven molecular optimization. Its hydrochloride salt form ensures better solubility and handling, facilitating its use in high-throughput screening and laboratory applications.

The molecular structure of 2,2-Difluoro-6-azaspiro[3.4]octane hydrochloride combines a spiro[3.4]octane core with nitrogen and fluorine atoms, offering a balance of rigidity and functionality that is prized in modern chemistry. This structure is frequently explored in queries such as "role of fluorination in medicinal chemistry" and "azaspiro compounds applications", reflecting growing interest in how small structural changes can impact drug efficacy. Fluorine atoms, known for their electronegativity, can influence pharmacokinetic properties like absorption and distribution, making this compound a key player in developing targeted therapies for diseases such as cancer and neurological disorders. Additionally, its spirocyclic nature reduces conformational flexibility, which can lead to higher selectivity and fewer off-target effects—a hot topic in precision medicine and personalized healthcare. Researchers and industries often search for "synthetic routes for complex heterocycles" to optimize production, and this compound serves as an exemplary case study in efficient synthesis strategies.

In terms of applications, 2,2-Difluoro-6-azaspiro[3.4]octane hydrochloride is primarily utilized as a building block or intermediate in the synthesis of more complex molecules, particularly in pharmaceutical development. It is commonly referenced in contexts like "chemical intermediates for API synthesis" and "novel spirocyclic inhibitors", highlighting its role in creating active pharmaceutical ingredients (APIs) for various therapeutic areas. For instance, it can be incorporated into molecules designed to modulate enzyme activity or receptor binding, contributing to advancements in oncology drug development and central nervous system (CNS) disorders. The compound's stability and reactivity make it suitable for combinatorial chemistry and library synthesis, enabling rapid exploration of chemical space—a technique often enhanced by machine learning algorithms in drug discovery pipelines. This aligns with frequent searches on "AI in chemical synthesis" and "accelerated drug discovery methods", showcasing how traditional chemistry intersects with cutting-edge technology.

Market dynamics and research trends further emphasize the importance of 2,2-Difluoro-6-azaspiro[3.4]octane hydrochloride. With the global push towards sustainable chemistry and green synthesis, there is increased demand for compounds that can be produced with minimal environmental impact, often searched as "eco-friendly chemical manufacturing". This compound's synthetic pathways can be optimized to reduce waste and energy consumption, supporting the circular economy in the chemical industry. Moreover, it is relevant in bioconjugation techniques and probe development for diagnostic applications, answering queries like "chemical probes for imaging". The pharmaceutical sector's focus on rare diseases and orphan drugs also drives interest, as spirocyclic structures offer new avenues for treating underserved medical conditions. Overall, this compound represents a convergence of innovation, sustainability, and healthcare advancement, making it a subject of ongoing research and commercial exploration.

From a technical perspective, handling and storage of 2,2-Difluoro-6-azaspiro[3.4]octane hydrochloride require standard laboratory protocols to maintain its integrity. It is typically stored in cool, dry conditions to prevent degradation, and its use in reactions often involves amide coupling or nucleophilic substitution—topics commonly searched as "advanced organic synthesis techniques". The compound's purity and characterization are critical, with analytical methods like NMR and mass spectrometry being essential tools, reflecting interests in "quality control in chemical production". As the chemical industry evolves, this compound continues to be a valuable asset for researchers aiming to push the boundaries of science, contributing to a future where smart materials and bio-inspired designs play a pivotal role. Its versatility ensures that it remains at the forefront of chemical innovation, addressing both current challenges and future opportunities in science and technology.